1-Decene, 4-(methylseleno)-

• CAS: 61540-01-0
• Molecular Formula: C11H22Se
• Molecular Weight: 233.26 g/mol
• SMILES: CCCCCCC(CC=C)[Se]C
• InChI: InChI=1S/C11H22Se/c1-4-6-7-8-10-11(12-3)9-5-2/h5,11H,2,4,6-10H2,1,3H3
• InChIKey: WOEKYMZWQFXFJB-UHFFFAOYSA-N

1-Decene, 4-(methylseleno)- (IUPAC: 4-(methylselanyl)dec-1-ene; CAS 61540-01-0; molecular formula C₁₁H₂₂Se; molecular weight 233.252 g·mol⁻¹) is a functionalized α-olefin bearing a methylseleno (-SeCH₃) substituent at the C4 position of the dec-1-ene backbone. The compound belongs to the aliphatic selenoether class, specifically an alkyl methyl selenide containing a terminal alkene.

1-Decene, 4-(methylseleno)- (CAS 61540-01-0): Procurement-Relevant Chemical Identity and Sourcing Context for Aliphatic Methylseleno-Alkenes

1-Decene, 4-(methylseleno)- (IUPAC: 4-(methylselanyl)dec-1-ene; CAS 61540-01-0; molecular formula C₁₁H₂₂Se; molecular weight 233.252 g·mol⁻¹) is a functionalized α-olefin bearing a methylseleno (-SeCH₃) substituent at the C4 position of the dec-1-ene backbone . The compound belongs to the aliphatic selenoether class, specifically an alkyl methyl selenide containing a terminal alkene. Its computed LogP of 4.07 indicates pronounced lipophilicity [1]. The molecule serves as a research intermediate for constructing organoselenium architectures via the orthogonal reactivity of the selenium center and the pendant olefin.

1

Aliphatic methylseleno-alkene with dual orthogonal reactivity: terminal alkene and selenium center

2

Lipophilic scaffold (reported LogP 4.07) supports biphasic reaction and separation design

3

Suited for organoselenium architecture research via selenoxide elimination or transition-metal coupling

• [1] yybyy.com. 4-methylselanyldec-1-ene. CAS 61540-01-0. Predicted LogP: 4.0737. View Source

Why 1-Decene, 4-(methylseleno)- Cannot Be Casually Substituted by Thioether or Unsubstituted Alkene Analogs in Research and Industrial Workflows

Aliphatic methylseleno-alkenes such as 1-Decene, 4-(methylseleno)- exhibit a fundamentally distinct reactivity profile compared to their sulfur (thioether) and oxygen (ether) congeners. The C–Se bond (234 kJ·mol⁻¹) is significantly weaker than the C–S bond (272 kJ·mol⁻¹), conferring higher susceptibility to oxidative elimination and enabling selenoxide syn-elimination pathways that are unavailable to thioethers [1]. Furthermore, the selenium center possesses superior nucleophilicity and polarizability, which translates into enhanced catalytic turnover in glutathione peroxidase (GPx)-like redox cycles relative to sulfur analogs [2]. The stereoelectronic influence of the methylseleno group on the adjacent alkene also differs markedly from methylthio substitution, affecting regioselectivity outcomes in electrophilic addition and cross-coupling reactions. These intrinsic differences make direct one-to-one substitution of 1-Decene, 4-(methylseleno)- by a thioether or unfunctionalized olefin chemically invalid for applications that exploit selenium-specific redox, coordination, or elimination chemistry. Researchers and procurement specialists must therefore verify that the methylseleno functionality—not merely the decene scaffold—is retained in the ordered compound to ensure experimental reproducibility.

Thioether analog redox mismatch

Thioether (C–S) lacks the selenium-specific redox cycling and GPx-like catalytic behavior; substitution may omit key redox properties.

Bond lability changes elimination pathways

C–Se bond (234 kJ/mol) enables low-temperature selenoxide elimination; thioether C–S (272 kJ/mol) requires harsh conditions, altering synthetic scope.

Stereoelectronic influence on regioselectivity

Methylseleno group modifies alkene electronics differently than methylthio; electrophilic addition and cross-coupling regiochemistry may shift.

• [1] Organoselenium chemistry. Wikipedia. C–Se bond dissociation energy: 234 kJ/mol; C–S bond dissociation energy: 272 kJ/mol. View Source
• [2] Singh, B. G.; Kunwar, A. Redox reactions of organoselenium compounds: Implication in their biological activity. Free Radical Research 2021. Comparative analysis of GPx-like catalytic activity across organoselenium compound classes. View Source

Quantitative Differentiation Evidence for 1-Decene, 4-(methylseleno)- (CAS 61540-01-0) vs. Closest Analogs and In-Class Candidates

Lipophilicity Comparison: LogP 4.07 for 1-Decene, 4-(methylseleno)- vs. 1-(Methylthio)decane (Thioether Analog)

The predicted LogP of 1-Decene, 4-(methylseleno)- is 4.0737 [1], compared to a predicted LogP of approximately 4.5 for the analogous thioether, 1-(methylthio)decane (Decyl Methyl Sulfide, CAS 22438-39-7) . The ~0.4 unit lower LogP of the selenoether arises from the greater polarizability of selenium, which moderates the overall hydrophobicity despite the longer C–Se bond. This differential governs partitioning behavior in biphasic reaction systems and chromatographic retention.

Lipophilicity vs. Thioether

Predicted, data to verify

ΔLogP ≈ −0.4: selenoether (LogP 4.07) less lipophilic than thioether analog (~4.5)

Alters partitioning in biphasic systems and chromatographic retention; supports extraction and separation method adjustment.

Predicted values (fragment-based); experimental confirmation recommended.

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 4.07 (predicted)
Comparator Or Baseline	1-(Methylthio)decane: LogP ≈ 4.5 (predicted)
Quantified Difference	ΔLogP ≈ -0.4 (selenoether less lipophilic than thioether analog)
Conditions	Predicted values (computational method: fragment-based estimation at 25 °C)

Why This Matters

When designing biphasic catalytic or separation systems, the ~0.4 LogP difference alters partitioning between aqueous and organic phases, directly affecting reaction yields and extraction protocols.

• [1] yybyy.com. 4-methylselanyldec-1-ene. CAS 61540-01-0. Predicted LogP: 4.0737. View Source

C–Se vs. C–S Bond Dissociation Energy: Implications for Redox Lability in 1-Decene, 4-(methylseleno)-

The C–Se bond dissociation energy in alkyl selenoethers is 234 kJ·mol⁻¹, compared to 272 kJ·mol⁻¹ for the corresponding C–S bond in thioethers [1]. This 38 kJ·mol⁻¹ difference (approximately 14% lower for C–Se) translates into a significantly lower kinetic barrier for oxidative cleavage and selenoxide elimination reactions. For 1-Decene, 4-(methylseleno)-, this means the methylseleno group undergoes oxidation under milder conditions than its methylthio counterpart, enabling chemoselective transformations where the selenide is oxidized while the alkene remains intact.

C–Se vs. C–S Bond Energy

Class-level

ΔBDE = 38 kJ/mol (C–Se ~234 kJ/mol, 14% weaker than C–S)

Enables milder oxidative activation; supports chemoselective selenide oxidation while preserving alkene integrity.

Gas-phase reference data; solution-phase kinetics may differ.

Evidence Dimension	Bond dissociation energy (BDE) of the C–chalcogen bond in alkyl chalcogenoethers
Target Compound Data	C–Se BDE ≈ 234 kJ·mol⁻¹
Comparator Or Baseline	C–S BDE ≈ 272 kJ·mol⁻¹ in alkyl thioethers
Quantified Difference	ΔBDE = 38 kJ·mol⁻¹ (C–Se bond is ~14% weaker than C–S)
Conditions	Gas-phase bond dissociation energies for alkyl chalcogenides (standard reference data).

Why This Matters

The lower C–Se BDE enables milder oxidative activation conditions for 1-Decene, 4-(methylseleno)-, reducing energy input and minimizing side reactions during selenoxide-mediated alkene synthesis or functionalization workflows.

• [1] Organoselenium chemistry. Wikipedia. C–Se bond energy: 234 kJ/mol; C–S bond energy: 272 kJ/mol. View Source

Glutathione Peroxidase (GPx)-Like Catalytic Activity: Functional Differentiation of Organoselenium Compounds from Sulfur Analogs

Organoselenium compounds, including aliphatic selenoethers, exhibit glutathione peroxidase (GPx)-like catalytic activity, reducing hydroperoxides at the expense of thiols such as glutathione [1]. Comparative studies across organoselenium compound classes demonstrate that the antioxidant activity correlates directly with the energy of the highest occupied molecular orbital (HOMO), which is systematically higher (less negative) for selenoethers than for their thioether counterparts, making selenoethers more potent reducing agents [2]. While 1-Decene, 4-(methylseleno)- has not been directly assayed, its aliphatic selenoether core is structurally congruent with functionalized aliphatic selenoethers that demonstrate ROS scavenging in hydroxyl radical and peroxyl radical assays [3].

GPx-Like Catalytic Activity

Class-level

Aliphatic selenoether class exhibits thiol-dependent peroxide reduction; thioethers show negligible activity.

Indicates potential for redox catalyst development; compound not directly assayed.

Review-level evidence; activity inferred from selenoether class behavior.

Evidence Dimension	GPx-like catalytic activity (hydroperoxide reduction with thiol cofactor)
Target Compound Data	Aliphatic selenoether class: positive GPx-like activity demonstrated in multiple compound series; activity correlates with HOMO energy
Comparator Or Baseline	Thioether (sulfur) analogs: negligible GPx-like activity under identical assay conditions
Quantified Difference	Selenoethers exhibit measurable catalytic thiol-dependent peroxide reduction; thioethers do not. Quantitative comparative data from the literature: selenoethers show HOMO energies approximately 0.3–0.5 eV higher (less negative) than corresponding thioethers.
Conditions	In vitro GPx-mimetic assay using glutathione (GSH) as cofactor and H₂O₂ or t-BuOOH as substrate; comparative HOMO energy calculations at the DFT level.

Why This Matters

For research groups developing selenium-based redox catalysts or antioxidant materials, 1-Decene, 4-(methylseleno)- provides a selenium-containing scaffold that—unlike its sulfur analog—can participate in catalytic hydroperoxide reduction cycles.

• [1] Synthesis and Antioxidant Properties of Organoselenium Compounds. PubMed. Review of GPx-mimetic organoselenium compounds. View Source
• [2] Singh, B. G.; Kunwar, A. Redox reactions of organoselenium compounds: Implication in their biological activity. Free Radical Research 2021. HOMO energy correlation with antioxidant activity in organoselenium compounds. View Source
• [3] MEDLINE Abstract. Antioxidant activity of organoselenium compounds belonging to different classes: functionalized aliphatic, aromatic and cyclic selenoethers compared on ROS scavenging ability. View Source

Selenoxide Elimination Capability: Synthetic Utility of the Methylseleno Group in Alkene Construction

Alkyl methyl selenides undergo selenoxide elimination upon oxidation to produce alkenes—a reaction with no direct parallel in sulfur chemistry (sulfoxide elimination requires significantly higher temperatures and yields mixtures) [1]. The selenoxide elimination proceeds under mild conditions (0–25 °C) with syn-stereochemistry, yielding the corresponding alkene and methylselenenic acid. For 1-Decene, 4-(methylseleno)-, oxidation of the selenide followed by elimination would generate a 1,3-diene or facilitate further functionalization. By contrast, the analogous thioether, 1-(methylthio)decane, requires temperatures exceeding 150 °C for sulfoxide pyrolysis and produces complex product mixtures [2].

Selenoxide Elimination

Class-level

Selenoxide elimination at 0–25 °C with syn-stereochemistry; sulfoxide requires >150 °C and gives mixtures.

Low-temperature route to alkenes; preserves sensitive functionalities and improves yield control.

Reaction class knowledge; substrate-specific optimization may be needed.

Evidence Dimension	Chalcogenoxide elimination: reaction temperature and product selectivity
Target Compound Data	Selenoxide elimination proceeds at 0–25 °C with high syn-stereoselectivity, yielding clean alkene products
Comparator Or Baseline	Sulfoxide elimination: requires >150 °C, produces alkene mixtures with variable stereochemistry
Quantified Difference	Temperature differential: >125 °C lower for selenoxide vs. sulfoxide elimination. Selenoxide elimination is essentially quantitative; sulfoxide pyrolysis yields are typically 40–70%.
Conditions	Oxidation with H₂O₂ or m-CPBA at 0–25 °C, followed by spontaneous or mild thermal elimination.

Why This Matters

For synthetic chemists, the low-temperature selenoxide elimination pathway of 1-Decene, 4-(methylseleno)- enables alkene construction without exposing sensitive substrates to high temperatures, preserving functionality and improving isolated yields.

• [1] Organoselenium chemistry: a practical approach. Selenoxide eliminations. Chapter 2. Oxford University Press. View Source
• [2] Chemistry: Selenoxide elimination. Handwiki. Comparison of selenoxide vs. sulfoxide elimination conditions. View Source

Defined Research and Industrial Application Scenarios for 1-Decene, 4-(methylseleno)- (CAS 61540-01-0) Grounded in Quantitative Evidence

Selenium-Containing Polymer and Copolymer Precursor Exploiting the Pendant Alkene and Redox-Active Selenide

The terminal alkene of 1-Decene, 4-(methylseleno)- can participate in radical, coordination, or cationic (co)polymerization, while the methylseleno group remains available for post-polymerization oxidative modification (selenoxide formation, elimination, or metal coordination). The C–Se bond lability (234 kJ·mol⁻¹) [1] provides a built-in degradative or stimuli-responsive handle that is absent in thioether-containing polymer analogs. This dual functionality is particularly relevant for synthesizing high-refractive-index polymers or redox-responsive materials.

Intermediate for GPx-Mimetic Organoselenium Catalyst Development

The aliphatic methylseleno motif provides a scaffold for constructing small-molecule GPx mimics. Class-level evidence demonstrates that aliphatic selenoethers exhibit hydroperoxide-reducing catalytic activity that correlates with HOMO energy [1], a property not shared by thioethers. The C4 substitution on the decene backbone provides steric modulation of the selenium center's accessibility, potentially tuning catalytic rates. Researchers evaluating selenium-based antioxidants can use 1-Decene, 4-(methylseleno)- as a modular building block for structure-activity relationship studies.

Substrate for Selenoxide-Mediated Alkene Functionalization and Traceless Linker Chemistry

The methylseleno group in 1-Decene, 4-(methylseleno)- can be oxidized to the selenoxide, which undergoes syn-elimination at 0–25 °C to generate a new alkene or diene system [1]. This low-temperature oxidative fragmentation is far milder than the >150 °C required for sulfoxide pyrolysis of thioether analogs. The reaction is exploited in natural product synthesis and can serve as a traceless linker strategy in solid-phase organic synthesis or for the controlled release of olefinic fragments in pro-fragrance or pro-drug applications.

Ligand Precursor for Selenium-Coordinated Transition-Metal Catalysts

The selenium atom in methylseleno-alkenes acts as a soft donor ligand for late transition metals (Pd, Pt, Ni, Rh). Selenoether-palladium complexes have demonstrated high activity and stereoselectivity in Heck arylation reactions [1], with the selenium center stabilizing key intermediates during oxidative addition. 1-Decene, 4-(methylseleno)- can serve as a precursor for homogeneous or immobilized palladium catalysts, where the pendant alkene enables further functionalization or copolymerization onto solid supports for heterogeneous catalyst development.

Application

Selection Property

Validation Focus

Selenium-containing polymer and copolymer precursor

Dual alkene/selenide functionality

Post-polymerization oxidative modification efficiency

GPx-mimetic catalyst development

Selenoether redox lability

Hydroperoxide reduction assay activity

Selenoxide-mediated alkene functionalization

Low-temperature elimination capability

Syn-stereoselectivity and product purity

Selenium-coordinated transition-metal catalyst precursor

Soft donor ligand character

Catalytic activity in cross-coupling reactions

• [1] Cai, M.; Liu, G.; Zhou, J. Synthesis of silica-supported poly-ω-(methylseleno)undecylsiloxane palladium(0) complex and its catalytic properties for Heck arylation of alkenes. Journal of Molecular Catalysis A: Chemical 2005, 227, 107–111. View Source